Cas no 330562-41-9 (Perfluoro-3,6,9-trioxatridecanoic Acid)

• Product Name: Perfluoro-3,6,9-trioxatridecanoic Acid
• CAS No: 330562-41-9
• MF: C₁₀HF₁₉O₅
• MW: 562.081610441208
• MDL: MFCD03094135
• CID: 304423
• Update Time: 2025-06-22

Perfluoro-3,6,9-trioxatridecanoic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)ethoxy]ethoxy]-
• 2,2-difluoro-2-[1,1,2,2-tetrafluoro-2-[1,1,2,2-tetrafluoro-2-(1,1,2,2,3,3,4,4,4-nonafluorobutoxy)ethoxy]ethoxy]acetic acid
• Perfluoro-3,6,9-trioxatridecanoic acid
• PC1737
• Perfluoro-3,6,9-trioxatridecanoic Acid

• MDL： MFCD03094135
• Inchi： 1S/C10HF19O5/c11-2(12,1(30)31)32-7(22,23)8(24,25)34-10(28,29)9(26,27)33-6(20,21)4(15,16)3(13,14)5(17,18)19/h(H,30,31)
• InChI Key： GDQLSTSWOFAQNO-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(OC(C(OC(C(OC(C(=O)O)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 561.95200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12

Experimental Properties

• PSA: 64.99000
• LogP: 5.51050

Perfluoro-3,6,9-trioxatridecanoic Acid Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：CORROSIVE

Additional information on Perfluoro-3,6,9-trioxatridecanoic Acid

Comprehensive Analysis of Perfluoro-3,6,9-trioxatridecanoic Acid (CAS No. 330562-41-9): Properties, Applications, and Environmental Impact

Perfluoro-3,6,9-trioxatridecanoic Acid (CAS No. 330562-41-9) is a fluorinated organic compound belonging to the class of perfluoropolyethers (PFPEs). This high-performance chemical is characterized by its unique molecular structure, featuring a perfluorinated carbon chain interspersed with oxygen atoms, which imparts exceptional thermal stability, chemical resistance, and low surface energy. The compound's CAS registry number 330562-41-9 is a critical identifier for researchers and industries seeking precise chemical data.

In recent years, the demand for fluorinated surfactants and specialty polymers has surged, driven by advancements in electronics, aerospace, and biomedical applications. Perfluoro-3,6,9-trioxatridecanoic Acid is increasingly studied for its potential in water-repellent coatings, anti-fogging agents, and as a precursor for fluorinated nanomaterials. Its compatibility with green chemistry principles is a hot topic, as industries seek alternatives to traditional long-chain PFAS (per- and polyfluoroalkyl substances).

The compound's structure-activity relationship has been a focal point in academic research. Its ether-linked oxygen atoms enhance biodegradability compared to purely carbon-chain perfluorinated acids, addressing concerns about environmental persistence. Analytical techniques like LC-MS (liquid chromatography-mass spectrometry) and NMR spectroscopy are commonly employed to characterize its purity and degradation pathways, topics frequently searched in scientific databases.

From an industrial perspective, CAS 330562-41-9 is valued for its role in formulating high-temperature lubricants and electronic-grade fluids. Its application in semiconductor manufacturing has gained attention due to the global chip shortage, with researchers exploring its use in photolithography processes. The compound's low volatility and dielectric properties make it suitable for next-generation electronics, a trending topic in material science forums.

Environmental scientists are actively investigating Perfluoro-3,6,9-trioxatridecanoic Acid's ecotoxicological profile. While shorter-chain PFAS like this compound are generally considered less bioaccumulative, their fate and transport in aquatic systems remain a key research area. Recent publications highlight its detection using advanced mass spectrometry techniques, a subject with growing interest in environmental monitoring communities.

The synthesis of 330562-41-9 typically involves telomerization reactions of fluorinated monomers, with process optimization being a frequent search term in patent databases. Manufacturers emphasize atom economy and waste minimization to align with sustainable chemistry goals. Analytical challenges in quantifying trace levels of this compound have spurred development of novel extraction methods, another area of high search volume in analytical chemistry circles.

In the pharmaceutical sector, derivatives of Perfluoro-3,6,9-trioxatridecanoic Acid show promise as drug delivery enhancers due to their ability to modify membrane permeability. This application intersects with popular searches about nanocarrier systems and targeted therapy. However, rigorous toxicological assessments are ongoing to evaluate its suitability for biomedical use.

Regulatory aspects surrounding CAS 330562-41-9 continue to evolve, with agencies worldwide examining its inclusion in emerging contaminant lists. The scientific community actively debates structure-based regulations versus whole-class approaches for fluorinated compounds, a discussion frequently appearing in environmental policy searches. This dynamic landscape makes regulatory compliance a critical consideration for industrial users.

From a commercial standpoint, the global market for specialty fluorochemicals like Perfluoro-3,6,9-trioxatridecanoic Acid is projected to grow, particularly in Asia-Pacific regions. Market analysts frequently search for data on production capacity and supply chain dynamics of such niche chemicals. The compound's role in renewable energy technologies, especially in fuel cell components, adds another dimension to its industrial relevance.

Future research directions for 330562-41-9 likely include molecular modeling to predict its environmental behavior and green synthesis routes to improve sustainability. These topics align with current searches about computational chemistry and circular economy in chemical manufacturing. As analytical methods become more sensitive, studies on its environmental occurrence at ultra-trace levels are expected to increase.